Cas no 952-46-5 (1H-PYRROLE-3-CARBONITRILE, 2,5-DIHYDRO-4-HYDROXY-5-OXO-1-(PHENYLMETHYL)-)

• Product Name: 1H-PYRROLE-3-CARBONITRILE, 2,5-DIHYDRO-4-HYDROXY-5-OXO-1-(PHENYLMETHYL)-
• CAS No: 952-46-5
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 3235673
• PubChem ID: 1238778
• Update Time: 2025-04-21

1H-PYRROLE-3-CARBONITRILE, 2,5-DIHYDRO-4-HYDROXY-5-OXO-1-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE-3-CARBONITRILE, 2,5-DIHYDRO-4-HYDROXY-5-OXO-1-(PHENYLMETHYL)-
• 952-46-5
• DTXSID701154930
• 2,5-Dihydro-4-hydroxy-5-oxo-1-(phenylmethyl)-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C12H10N2O2/c13-6-10-8-14(12(16)11(10)15)7-9-4-2-1-3-5-9/h1-5,15H,7-8H2
• InChI Key： BABWOOIDCZTSMV-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)CN(C1=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 214.074227566Da
• Monoisotopic Mass: 214.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.3Ų